Cas no 70776-23-7 (2-Cyanoacetic anhydride)

• Product Name: 2-Cyanoacetic anhydride
• CAS No: 70776-23-7
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• CID: 1083620
• PubChem ID: 116877
• Update Time: 2025-04-20

2-Cyanoacetic anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Cyanoacetic anhydride
• Cyanoacetic anhydride
• Bis(cyanoacetic)anhydride
• Acetic acid, cyano-, anhydride
• Acetic acid, 2-cyano-, 1,1'-anhydride
• AKOS022182070
• SCHEMBL433292
• 2-Cyanoaceticanhydride
• DTXSID90991039
• (2-cyanoacetyl) 2-cyanoacetate
• Cyanoacetic acid anhydride
• 70776-23-7
• DB-365000
• XOXXFRIKPZNUFO-UHFFFAOYSA-N

• Inchi： 1S/C6H4N2O3/c7-3-1-5(9)11-6(10)2-4-8/h1-2H2
• InChI Key： XOXXFRIKPZNUFO-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)C(CC#N)=O

Computed Properties

• Exact Mass: 152.02222
• Monoisotopic Mass: 152.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 90.95